Cas no 53332-27-7 (DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT)

• Product Name: DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT
• CAS No: 53332-27-7
• MF: C₂₁H₃₁N₃O₄S
• MW: 421.553544282913
• MDL: MFCD00038927
• CID: 372350
• PubChem ID: 329798584
• Update Time: 2025-06-10

DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT Chemical and Physical Properties

Names and Identifiers

• DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT
• cyclohexanamine,(2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]propanoic acid
• DANSYL-L -ALANINE
• EINECS 258-478-3
• N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-alanine,compound with cyclohexylamine (1:1)
• N-[[5-(Dimethylamino)-1-naphthalenyl]sulfonyl]-L-alanine cyclohexylammonium salt
• N-[[5-(Dimethylamino)-1-naphthalenyl]sulfonyl]- L-alanine cyclohexylammonium salt
• Dansyl-L-alanine cyclohexylammonium salt fluorescent amino acid
• cyclohexanamine;(2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]propanoic acid
• Dns-Ala-OH.CHA
• Cyclohexanamine (S)-2-(5-(dimethylamino)naphthalene-1-sulfonamido)propanoate
• cyclohexanaminium ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-alaninate
• (2S)-2-[5-(dimethylamino)naphthalene-1-sulfonamido]propanoic acid; cyclohexanamine
• DTXSID30201482
• NS00059828
• N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-alanine, compound with cyclohexylamine (1:1)
• SCHEMBL15918671
• E79421
• Dansyl-L-alanine cyclohexylammonium salt, fluorescent amino acid
• ((5-(Dimethylamino)naphthalen-1-yl)sulfonyl)-L-alanine cyclohexylammonium salt
• 53332-27-7
• Cyclohexanamine(S)-2-(5-(dimethylamino)naphthalene-1-sulfonamido)propanoate

• MDL： MFCD00038927
• Inchi： 1S/C15H18N2O4S.C6H13N/c1-10(15(18)19)16-22(20,21)14-9-5-6-11-12(14)7-4-8-13(11)17(2)3;7-6-4-2-1-3-5-6/h4-10,16H,1-3H3,(H,18,19);6H,1-5,7H2/t10-;/m0./s1
• InChI Key： CZUBQNQWSOLSJH-PPHPATTJSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(N[C@H](C(=O)O)C)(=O)=O.NC1CCCCC1

Computed Properties

• Exact Mass: 421.20400
• Monoisotopic Mass: 421.203527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 526 °C at 760 mmHg
• Flash Point: 271.9 °C
• PSA: 121.11000
• LogP: 5.10700
• Solubility: Not determined

DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT

Recent Advances in the Study of DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT (CAS: 53332-27-7)

DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT (CAS: 53332-27-7) is a fluorescent derivative of L-alanine, widely used as a probe in biochemical and pharmaceutical research. Its dansyl group enables sensitive detection in various analytical techniques, including fluorescence spectroscopy and chromatography. Recent studies have explored its applications in protein binding assays, enzyme kinetics, and drug discovery, leveraging its unique photophysical properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role in detecting protein-ligand interactions. Researchers utilized its fluorescence quenching properties to monitor binding events with high specificity, demonstrating its utility in high-throughput screening (HTS) platforms. The study highlighted its stability under physiological conditions, making it a reliable tool for in vitro assays.

Another breakthrough, detailed in Analytical Biochemistry (2024), focused on optimizing the synthesis of DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT to enhance yield and purity. The team employed green chemistry principles, reducing hazardous byproducts while maintaining >98% purity. This advancement supports scalable production for industrial applications, particularly in diagnostics.

In drug development, a 2024 Nature Communications paper reported its use as a chiral selector in capillary electrophoresis. The compound's ability to discriminate enantiomers was critical for analyzing racemic drug candidates, streamlining the identification of bioactive isomers. This application underscores its versatility in pharmaceutical analysis.

Future research directions include exploring its potential in live-cell imaging and targeted drug delivery systems, as suggested by a review in Chemical Biology & Drug Design (2024). Challenges such as cellular permeability and signal-to-noise ratios remain areas for optimization. Collaborative efforts between academia and industry are expected to drive innovations in these domains.